4-(Dimethylamino)-N-[6-(hydroxyamino)-6-oxohexyl]-benzamide
4-(Dimethylamino)-N-[6-(hydroxyamino)-6-oxohexyl]-benzamide
CAY10398 is an inhibitor of histone deacetylase (HDAC1) with an IC50 value of 10 µM. Similar potency is observed with trapoxin A and B, whereas trichostatin A is more potent inhibitor of the enzyme. Trichostatin A also selectively inhibits the removal of acetyl groups from the amino-terminal lysine residues of core histones, which modulates the access of transcription factors to the underlying genomic DNA. However, trichostatin A is much more expensive than CAY10398. CAY10398 thus represents a selective and cost-effective compound for the inhibition of HDAC.
Brand Name:
Vulcanchem
CAS No.:
193551-00-7
VCID:
VC21227301
InChI:
InChI=1S/C15H23N3O3/c1-18(2)13-9-7-12(8-10-13)15(20)16-11-5-3-4-6-14(19)17-21/h7-10,21H,3-6,11H2,1-2H3,(H,16,20)(H,17,19)
SMILES:
CN(C)C1=CC=C(C=C1)C(=O)NCCCCCC(=O)NO
Molecular Formula:
C15H23N3O3
Molecular Weight:
293.36 g/mol
4-(Dimethylamino)-N-[6-(hydroxyamino)-6-oxohexyl]-benzamide
CAS No.: 193551-00-7
Cat. No.: VC21227301
Molecular Formula: C15H23N3O3
Molecular Weight: 293.36 g/mol
* For research use only. Not for human or veterinary use.
![4-(Dimethylamino)-N-[6-(hydroxyamino)-6-oxohexyl]-benzamide - 193551-00-7](/images/no_structure.jpg)
Specification
| Description | CAY10398 is an inhibitor of histone deacetylase (HDAC1) with an IC50 value of 10 µM. Similar potency is observed with trapoxin A and B, whereas trichostatin A is more potent inhibitor of the enzyme. Trichostatin A also selectively inhibits the removal of acetyl groups from the amino-terminal lysine residues of core histones, which modulates the access of transcription factors to the underlying genomic DNA. However, trichostatin A is much more expensive than CAY10398. CAY10398 thus represents a selective and cost-effective compound for the inhibition of HDAC. |
|---|---|
| CAS No. | 193551-00-7 |
| Molecular Formula | C15H23N3O3 |
| Molecular Weight | 293.36 g/mol |
| IUPAC Name | 4-(dimethylamino)-N-[6-(hydroxyamino)-6-oxohexyl]benzamide |
| Standard InChI | InChI=1S/C15H23N3O3/c1-18(2)13-9-7-12(8-10-13)15(20)16-11-5-3-4-6-14(19)17-21/h7-10,21H,3-6,11H2,1-2H3,(H,16,20)(H,17,19) |
| Standard InChI Key | RGWSSTALGUXZMU-UHFFFAOYSA-N |
| SMILES | CN(C)C1=CC=C(C=C1)C(=O)NCCCCCC(=O)NO |
| Canonical SMILES | CN(C)C1=CC=C(C=C1)C(=O)NCCCCCC(=O)NO |
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